3-(Cyclopropylmethoxy)-5-methoxyphenol

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 3-(cyclopropylmethoxy)-5-methoxyphenol
• InChI: InChI=1S/C11H14O3/c1-13-10-4-9(12)5-11(6-10)14-7-8-2-3-8/h4-6,8,12H,2-3,7H2,1H3
• InChI Key: JNIMOMGVOVKSGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)O)OCC2CC2

Description

3-(Cyclopropylmethoxy)-5-methoxyphenol is a phenolic compound characterized by a benzene ring substituted with a hydroxyl group, a cyclopropylmethoxy group at the 3-position, and a methoxy group at the 5-position. Its molecular formula is C₁₁H₁₄O₃ (molecular weight: 194.23 g/mol). The cyclopropylmethoxy group (OCH₂C₃H₅) enhances lipophilicity and metabolic stability, making it structurally distinct from simpler methoxy or hydroxy-substituted phenols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclopropylmethoxy)-5-methoxyphenol typically involves the following steps:

Starting Material: The synthesis begins with a suitable phenol derivative.

Methoxylation: The phenol derivative undergoes methoxylation to introduce the methoxy group at the 5-position.

Cyclopropylmethoxylation: The intermediate product is then subjected to cyclopropylmethoxylation to introduce the cyclopropylmethoxy group at the 3-position.

Industrial Production Methods

Industrial production methods for this compound may involve optimized reaction conditions to ensure high yield and purity. These methods often include:

Catalysts: Use of specific catalysts to enhance reaction rates.

Solvents: Selection of appropriate solvents to facilitate the reactions.

Temperature and Pressure: Control of temperature and pressure to optimize the reaction conditions.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclopropylmethoxy)-5-methoxyphenol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The phenolic hydroxyl group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are typical reducing agents.

Substitution Reagents: Halogenating agents and alkylating agents are often used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example:

Oxidation: Quinones or other oxidized phenolic compounds.

Reduction: Reduced phenolic derivatives.

Substitution: Various substituted phenolic compounds.

Scientific Research Applications

3-(Cyclopropylmethoxy)-5-methoxyphenol has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(Cyclopropylmethoxy)-5-methoxyphenol involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in biological processes.

Modulating Receptors: Interacting with cellular receptors to influence signaling pathways.

Altering Gene Expression: Affecting the expression of genes related to its biological activity.

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share structural motifs with 3-(Cyclopropylmethoxy)-5-methoxyphenol, enabling comparative analysis of substituent effects on properties and bioactivity:

Table 1: Comparative Overview of Key Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity/Application	Reference
3-(Cyclopropylmethoxy)-5-methoxyphenol	C₁₁H₁₄O₃	194.23	3-Cyclopropylmethoxy, 5-methoxy, 1-hydroxy	Not reported (inferred antioxidant)
3-[2-(4-Hydroxyphenyl)ethyl]-5-methoxyphenol (142)	C₁₅H₁₆O₃	244.29	3-(2-(4-Hydroxyphenyl)ethyl), 5-methoxy	Antioxidant, anti-inflammatory (Cannabis-derived)
Methyl 3-(cyclopropylmethoxy)-4-hydroxybenzoate	C₁₂H₁₄O₄	222.24	3-Cyclopropylmethoxy, 4-hydroxy, methyl ester	PDE4 inhibitor intermediate
2-[3-(4-Hydroxyphenyl)propyl]-5-methoxyphenol	C₁₆H₁₈O₃	258.31	2-(3-(4-Hydroxyphenyl)propyl), 5-methoxy	ADMET properties studied (potential therapeutic)

Key Comparisons

(a) Substituent Effects on Physicochemical Properties

• Cyclopropylmethoxy vs. Alkyl Chains: The cyclopropylmethoxy group in 3-(Cyclopropylmethoxy)-5-methoxyphenol confers higher metabolic stability compared to linear alkyl chains (e.g., propyl or ethyl groups in and ). This is attributed to the steric hindrance of the cyclopropane ring, which slows enzymatic degradation . In contrast, compounds like 3-[2-(4-Hydroxyphenyl)ethyl]-5-methoxyphenol (142) feature flexible ethyl-phenyl linkages, enhancing solubility but reducing membrane permeability .
• Ester vs. Free Phenol: Methyl 3-(cyclopropylmethoxy)-4-hydroxybenzoate () contains an ester group, improving synthetic handling but requiring hydrolysis for bioactivation. The free phenol in 3-(Cyclopropylmethoxy)-5-methoxyphenol may offer direct radical-scavenging activity but lower oral bioavailability due to rapid glucuronidation .